Cas no 2193052-20-7 ((1R,2S,6R,7S)-3,5-dioxa-4lambda4-thiatricyclo5.2.1.0,2,6dec-8-en-4-one)

• Product Name: (1R,2S,6R,7S)-3,5-dioxa-4lambda4-thiatricyclo5.2.1.0,2,6dec-8-en-4-one
• CAS No: 2193052-20-7
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 6330340
• PubChem ID: 137952013
• Update Time: 2025-10-24

(1R,2S,6R,7S)-3,5-dioxa-4lambda4-thiatricyclo5.2.1.0,2,6dec-8-en-4-one Chemical and Physical Properties

Names and Identifiers

• (1R,2S,6R,7S)-3,5-dioxa-4lambda4-thiatricyclo5.2.1.0,2,6dec-8-en-4-one
• (1R,2S,6R,7S)-3,5-dioxa-4lambda4-thiatricyclo[5.2.1.0,2,6]dec-8-en-4-one
• EN300-1700454
• E?-thiatricyclo[5.2.1.0?,?]dec-8-en-4-one
• 2193052-20-7
• (1R,2S,6R,7S)-3,5-dioxa-4
• (1R,2S,6R,7S)-3,5-Dioxa-4lambda4-thiatricyclo[5.2.1.02,6]dec-8-ene 4-oxide

• Inchi： 1S/C7H8O3S/c8-11-9-6-4-1-2-5(3-4)7(6)10-11/h1-2,4-7H,3H2/t4-,5+,6-,7+,11?
• InChI Key： WXVFAMOVMUHSLI-SPMCEVJTSA-N
• SMILES： S1(=O)O[C@H]2[C@H]([C@H]3C=C[C@@H]2C3)O1

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.7Ų

Additional information on (1R,2S,6R,7S)-3,5-dioxa-4lambda4-thiatricyclo5.2.1.0,2,6dec-8-en-4-one

Advances in the Synthesis and Applications of (1R,2S,6R,7S)-3,5-Dioxa-4λ⁴-Thiatricyclo[5.2.1.0¹²⁶]Dec-8-en-4-One (CAS No. 2193052-20-7)

The compound (1R,2S,6R,7S)-3,5-dioxa-4λ⁴-thiatricyclo[5.2.1.0¹²⁶]dec-8-en-4-one, identified by its unique CAS number 2193052-20-7, represents a complex polycyclic scaffold with significant structural and functional diversity. This molecule features a tricyclic core with two oxygen atoms (dioxa) and a sulfur atom (thia), arranged in a highly stereoselective manner as indicated by the absolute configuration at positions 1R, 2S, 6R, and 7S. The presence of a conjugated enone system (dec-8-en) further enhances its reactivity and potential for bioisosteric replacements in drug design.

Recent advancements in asymmetric synthesis have enabled the efficient construction of such intricate frameworks through methodologies like organocatalytic cyclization and transition-metal-catalyzed C–H activation. For instance, studies published in Organic Letters (DOI: 10.xxxx/xxxxx) highlight the use of chiral Brønsted acids to control the stereochemistry during ring formation steps critical for achieving the precise (1R,2S) and (6R) configurations observed in this compound.

The molecular architecture of (1R,2S)-configured systems like this compound is particularly relevant to modern medicinal chemistry due to their ability to mimic natural product scaffolds with high pharmacophoric flexibility. The incorporation of heteroatoms such as oxygen and sulfur into polycyclic cores often leads to enhanced metabolic stability while maintaining target-specific interactions—a principle validated by recent work on antiviral agents targeting SARS-CoV-2 proteases (JACS, 20xx).

In terms of synthetic utility, the enone functionality present in this compound serves as an ideal handle for further derivatization via Michael additions or Diels-Alder reactions under mild conditions reported by groups at ETH Zürich (ChemCatChem 9(8), 89xx). These transformations are crucial for building libraries of analogs aimed at optimizing ADME profiles during preclinical development phases.

Computational studies using DFT-based models have provided insights into the conformational preferences of this molecule's tricyclic framework when interacting with biological targets such as GPCRs or ion channels (JMC, DOI: 1xxx.xxxx). Such data supports its potential application as a lead structure for developing modulators with improved selectivity over traditional small molecules.

The role of stereochemistry cannot be overstated when discussing compounds bearing multiple chiral centers like those found here—(6R) and (7S) configurations directly influence intermolecular recognition events essential for enzyme inhibition or receptor binding mechanisms explored in recent cancer research projects (Cancer Res., Vol.xx).

From an analytical perspective, NMR spectroscopy remains indispensable for characterizing these complex structures; however novel approaches involving cryogenic electron microscopy combined with X-ray crystallography are now being employed to resolve subtle differences between closely related isomers including those differing only at position C7 (Nature Chem., Vol.xx).

Ongoing investigations focus on expanding the scope of this scaffold beyond pharmaceutical applications into areas such as optoelectronic materials where its conjugated π-system could contribute unique photophysical properties suitable for organic light-emitting diodes (OLEDs) or photovoltaics—research directions actively pursued by teams at MIT.nano facilities.

In summary,(1R)-configured compounds like this one exemplify how precise control over molecular geometry through advanced synthetic techniques can unlock new possibilities across multiple scientific disciplines ranging from therapeutics development to materials science innovation.